1-(4-(Thiophen-2-yl)phenyl)piperazine
Overview
Description
Scientific Research Applications
TP2P has been used extensively in scientific research, particularly in the field of drug discovery. It has been used in the synthesis of a variety of drugs, including anticonvulsants, antipsychotics, and antidepressants. It has also been used in the synthesis of pesticides, herbicides, and other organic chemicals. Additionally, TP2P has been studied for its potential use in the synthesis of nanoparticles, which could be used for a variety of applications, such as drug delivery, tissue engineering, and diagnostics.
Mechanism of Action
Target of Action
Similar compounds such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives have been reported to act as acetylcholinesterase inhibitors (acheis) .
Mode of Action
Related compounds have been found to interact with key receptors and neurotransmitter systems . For instance, some antidepressants that contain a phenylpiperazine structure work through a variety of key receptors and neurotransmitter systems .
Biochemical Pathways
Related compounds have been found to impact the biosynthesis of certain proinflammatory mediators .
Pharmacokinetics
Related compounds such as brexpiprazole, which contains a 1-(benzo[b]thiophen-4-yl)piperazine ring, have been found to be bioactivated .
Action Environment
Related compounds have been found to exhibit significant effects on both allergic asthma and allergic itching .
Advantages and Limitations for Lab Experiments
One of the main advantages of using TP2P in laboratory experiments is its high reactivity. This makes it ideal for synthesizing a variety of compounds, including drugs, pesticides, and other organic chemicals. Additionally, TP2P is relatively easy to obtain and is relatively inexpensive, making it ideal for use in laboratory experiments.
However, there are also some limitations to using TP2P in laboratory experiments. For example, it is not as stable as some other compounds, which can make it difficult to store and transport. Additionally, TP2P can be toxic if not handled properly, so it is important to take appropriate safety precautions when working with it.
Future Directions
1. Further research into the mechanism of action of TP2P and its potential applications in drug discovery.
2. Development of new methods for synthesizing TP2P and other related compounds.
3. Investigation of the potential therapeutic effects of TP2P.
4. Development of new methods for delivering TP2P to target tissues.
5. Investigation of the potential toxic effects of TP2P.
6. Development of new methods for detecting and quantifying TP2P in biological samples.
7. Investigation of the potential uses of TP2P in nanotechnology and nanomedicine.
8. Development of new methods for synthesizing derivatives of TP2P.
9. Investigation of the potential uses of TP2P in biotechnology.
10. Investigation of the potential uses of TP2P in chemical and materials engineering.
properties
IUPAC Name |
1-(4-thiophen-2-ylphenyl)piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2S/c1-2-14(17-11-1)12-3-5-13(6-4-12)16-9-7-15-8-10-16/h1-6,11,15H,7-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAIMGPCQQWZVJY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC=C(C=C2)C3=CC=CS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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